Cas no 1781455-51-3 (tert-butyl N-1-(2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 1781455-51-3
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 6339323
• PubChem ID: 105515519
• Update Time: 2025-11-06

tert-butyl N-1-(2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate
• EN300-1888938
• tert-butyl N-[1-(2-hydroxyphenyl)-2-oxoethyl]-N-methylcarbamate
• 1781455-51-3

• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(18)15(4)11(9-16)10-7-5-6-8-12(10)17/h5-9,11,17H,1-4H3
• InChI Key： JEFNKNDERGQOIL-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC=CC=1O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on tert-butyl N-1-(2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate

Research Brief on tert-butyl N-1-(2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate (CAS: 1781455-51-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-1-(2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate (CAS: 1781455-51-3) as a promising intermediate in the synthesis of bioactive compounds. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic implications.

The compound, characterized by its unique carbamate and hydroxyphenyl functional groups, has garnered attention for its role in the development of novel enzyme inhibitors and small-molecule therapeutics. Recent literature indicates its utility in the synthesis of proteasome inhibitors and other targeted therapies, particularly in oncology and neurodegenerative diseases. The tert-butyl group enhances the compound's stability, making it a valuable precursor in multi-step synthetic routes.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of tert-butyl N-1-(2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate via a palladium-catalyzed coupling reaction, achieving high yields and excellent purity. The researchers emphasized the compound's versatility as a building block for constructing complex molecular architectures, particularly in the context of drug discovery.

Further investigations have explored the compound's potential as a scaffold for designing inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in cancer and inflammatory diseases. In vitro assays revealed that derivatives of tert-butyl N-1-(2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate exhibited selective inhibition of HDAC6, suggesting its applicability in targeted cancer therapies. These findings were corroborated by molecular docking studies, which highlighted the compound's ability to interact with key residues in the HDAC6 active site.

In addition to its therapeutic potential, recent research has also focused on the compound's pharmacokinetic properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported improved metabolic stability and bioavailability of tert-butyl N-1-(2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate derivatives, addressing previous challenges associated with rapid clearance in vivo. These advancements underscore the compound's potential as a lead candidate for further preclinical development.

In conclusion, tert-butyl N-1-(2-hydroxyphenyl)-2-oxoethyl-N-methylcarbamate (CAS: 1781455-51-3) represents a versatile and promising intermediate in medicinal chemistry. Its applications in synthesizing enzyme inhibitors and its potential therapeutic benefits warrant continued exploration. Future research should focus on optimizing its derivatives for enhanced efficacy and safety profiles, paving the way for clinical translation.